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Compound of Interest

Compound Name: Peforelin

Cat. No.: B549837 Get Quote

For researchers and professionals in drug development and swine reproduction, the choice of

hormonal intervention to optimize litter performance is critical. This guide provides an objective

comparison of the efficacy of Peforelin, a gonadotropin-releasing hormone (GnRH) analogue,

and equine chorionic gonadotropin (eCG) on various reproductive and litter performance

parameters in sows and gilts. The information presented is supported by experimental data

from multiple studies.

Comparison of Litter Performance: Quantitative
Data
The following tables summarize the quantitative data from comparative studies on the effects of

Peforelin and eCG on litter performance in swine.

Table 1: Effect on Litter Size and Piglet Viability
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Parameter
Peforelin (P
group)

eCG (E group)
Control (C
group)

Key Findings

Total Piglets

Born
11.48 Not specified 11.63

No statistically

significant

differences were

found between

the Peforelin and

Control

groups[1]. Other

studies also

reported no

significant

differences in

litter size

between

peforelin, eCG,

or control

groups[1][2].

Liveborn Piglets Not specified Not specified Not specified

No consistent

improvement

was observed in

the number of

liveborn piglets

with Peforelin

treatment[1].

Stillborn Piglets

(Pluriparous

Sows)

2.2 0.9 1.4

Stillbirth numbers

were significantly

higher in the

Peforelin group

compared to the

eCG group in

pluriparous

sows[2].

Mortality During

Lactation

No significant

difference

No significant

difference

No significant

difference

Peforelin does

not negatively
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impact postnatal

piglet survival[1].

Liveborn Birth

Weight (Gilts, kg)
1.36 1.26 1.32

Piglets in the

Peforelin group

had significantly

higher liveborn

birth weights in

gilts compared to

the eCG group[2]

[3].

Table 2: Effect on Sow Reproductive Performance
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Parameter
Peforelin
Group

eCG Group Control Group Key Findings

Estrus Rate (ER)
93.2% (in one

study)
Not specified

87.2% (in one

study)

Peforelin

treatment has

been shown to

significantly

increase the

estrus rate,

particularly in

gilts[1].

Pregnancy Rate

(PR)

Significantly

higher than

control in one

study

Not specified
Lower than

Peforelin group

Evidence for the

effect of

Peforelin on PR

is variable,

depending on

parity and farm

conditions,

though some

studies show a

significant

improvement[1].

Farrowing Rate

(FR)
93.33% Not specified 89.23%

A marked,

though not

always

statistically

significant,

positive effect of

Peforelin on

farrowing rate

has been

observed,

especially in

gilts[1].

Return Rate

(RR)

Lower than

control

Not specified Higher than

Peforelin group

Peforelin may

improve estrus
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synchronization,

thereby

contributing to a

reduced return

rate[1].

Experimental Protocols
The methodologies in the comparative studies of Peforelin and eCG generally follow a similar

structure.

1. Study Animals and Housing:

Animals: The studies typically involve sexually mature gilts and primiparous or pluriparous

sows from commercial pig herds[2][3]. Animals are often stratified by age or parity[2].

Housing: Sows are housed in standard commercial farm conditions, which may include

group housing systems[1].

2. Experimental Design and Treatments:

Randomization: Animals are randomly allocated to one of three treatment groups: a

Peforelin group, an eCG group, and a control group (receiving a physiological saline

solution)[2][3].

Treatment Administration:

In sows, treatments are administered 24 hours post-weaning[2][3][4].

In gilts, treatment often follows a period of progestogen (e.g., altrenogest) treatment to

synchronize the estrous cycle, with the experimental treatment given 48 hours after the

last progestogen administration[1][4].

Peforelin is administered as a synthetic lamprey GnRH-III (l-GnRH-III) analogue[2].

eCG (also known as Pregnant Mare Serum Gonadotropin or PMSG) is administered at a

specified dosage (e.g., 400 IU of eCG plus 200 IU of hCG)[5].
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3. Data Collection and Parameters Measured:

Reproductive Performance:

Weaning-to-estrus interval (WEI)[1].

Estrus rate (ER), farrowing rate (FR), and pregnancy rate (PR)[1].

Return rate (RR)[1].

Litter Performance:

Total number of piglets born, number of liveborn piglets, and number of stillborn piglets[2]

[3].

Piglet birth weights and the coefficient of variation in birth weights within a litter[2][3].

Mortality rate during lactation[2][3].

4. Statistical Analysis:

Data are analyzed using appropriate statistical methods to compare the means of the

different treatment groups. The specific tests used may vary between studies.

Signaling Pathways and Experimental Workflow
Peforelin Signaling Pathway

Peforelin, as a GnRH analogue, acts on the anterior pituitary gland to stimulate the synthesis

and release of endogenous gonadotropins, primarily follicle-stimulating hormone (FSH) and

luteinizing hormone (LH). This leads to follicular development and ovulation.
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Caption: Signaling pathway of Peforelin in swine.

eCG Signaling Pathway

eCG has dual FSH-like and LH-like activity. It acts directly on the ovaries to stimulate follicular

development and can also induce ovulation.
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Caption: Signaling pathway of eCG in swine.

Experimental Workflow for Comparative Study

The following diagram illustrates a typical experimental workflow for comparing the efficacy of

Peforelin and eCG on litter performance.
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Caption: Experimental workflow for a comparative study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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